N-(oxolan-2-ylmethyl)-N-(thiophen-2-ylmethyl)prop-2-enamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-N-(thiophen-2-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C13H17NO2S/c1-2-13(15)14(9-11-5-3-7-16-11)10-12-6-4-8-17-12/h2,4,6,8,11H,1,3,5,7,9-10H2
• InChI Key: YNRWJYJJIIWPRV-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N(CC1CCCO1)CC2=CC=CS2
• Molecular Formula: C13H17NO2S
• Molecular Weight: 251.35 g/mol
• CAS No.: 1178423-11-4

Description

N-(oxolan-2-ylmethyl)-N-(thiophen-2-ylmethyl)prop-2-enamide is a useful research compound. Its molecular formula is C13H17NO2S and its molecular weight is 251.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity

• Synthesis Methods : The synthesis of N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides involves reacting 2-{[5-aryl-2-oxofuran-3(2H)-ylidene]amino}thiophene-3-carboxylic acid derivatives with substituted amines, highlighting the compound's relevance in synthesizing derivatives with potential antinociceptive activity (Shipilovskikh et al., 2020).

• Crystal Structure Analysis : Crystal structure analysis of related compounds, such as N-{(1Z)-3-oxo-1-(thiophen-2-yl)-3-[(2E)-2-(thiophen-2-ylmethylidene)-hydrazinyl]prop-1-en-2-yl}benzamide, provides insight into molecular interactions and structural stabilization, which is crucial for understanding the compound's behavior and potential applications (Kumar et al., 2016).

• Antimicrobial Activity : N-(thiophen-2-ylmethyl)thiophene-2-carboxamide and its derivatives exhibit significant antimicrobial activity, offering a promising avenue for developing new antibacterial and antifungal agents. Molecular docking studies further elucidate the nature of binding with target proteins, highlighting the compound's therapeutic potential (Cakmak et al., 2022).

• Bioactivity : The synthesis and bioactivity evaluation of enaminone complexes, which share functional groups with the compound of interest, against various bacteria and fungi, indicate the broader biological relevance and potential applications of these compounds in developing antimicrobial agents (Jeragh & Elassar, 2015).

• Novel Derivatives : Research into the preparation of N-acylphosphoramido(thio)(seleno)ates demonstrates the versatility and applicability of related chemical frameworks in synthesizing novel derivatives with potential for further study and application in various scientific fields (Baraniak et al., 2004).